Cas no 1710293-15-4 (2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid)

2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid is a pyrimidine derivative with a tert-butyl substituent at the 4-position and an acetic acid moiety at the 1-position. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which may serve as a versatile intermediate for the development of bioactive molecules. The tert-butyl group enhances steric and electronic properties, while the acetic acid functionality allows for further derivatization. Its pyrimidinone core is a common pharmacophore in drug design, particularly for targeting enzymes or receptors. The compound’s well-defined structure and potential reactivity make it suitable for research applications in heterocyclic synthesis and pharmaceutical development.
2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid structure
1710293-15-4 structure
Product Name:2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
CAS No:1710293-15-4
MF:C10H14N2O3
MW:210.229762554169
CID:5042531
Update Time:2025-11-02

2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
    • 2-(4-tert-butyl-6-oxopyrimidin-1-yl)acetic acid
    • (4-tert-Butyl-6-oxo-6H-pyrimidin-1-yl)-acetic acid
    • 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
    • Inchi: 1S/C10H14N2O3/c1-10(2,3)7-4-8(13)12(6-11-7)5-9(14)15/h4,6H,5H2,1-3H3,(H,14,15)
    • InChI Key: GPZYVSBAPZBJOQ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(C)(C)C)N=CN1CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 350
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70

2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid Pricemore >>

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Additional information on 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid

Comprehensive Overview of 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 1710293-15-4)

2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 1710293-15-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique pyrimidine-based structure. The compound features a tert-butyl group at the 4-position of the pyrimidine ring, which enhances its steric and electronic properties, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors and other bioactive molecules. Its acetic acid moiety further allows for versatile derivatization, enabling the synthesis of novel analogs with tailored properties.

In recent years, the demand for pyrimidine derivatives like 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid has surged, driven by their role in developing targeted therapies for diseases such as cancer and inflammatory disorders. The compound’s CAS No. 1710293-15-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Additionally, its structural similarity to known enzyme inhibitors has sparked interest in its potential to modulate biological pathways, a topic often explored in AI-driven drug discovery platforms.

From a synthetic perspective, 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid is synthesized through multi-step organic reactions, often involving condensation and oxidation steps. Its purity and stability are critical for downstream applications, prompting rigorous analytical characterization using techniques like HPLC and NMR spectroscopy. The compound’s logP and solubility profiles are also key parameters evaluated during preclinical studies, as they influence bioavailability and formulation development.

Beyond pharmaceuticals, CAS No. 1710293-15-4 has potential applications in agrochemicals, where pyrimidine scaffolds are employed in designing herbicides and fungicides. The tert-butyl group in this compound may contribute to enhanced lipophilicity, improving membrane penetration in target organisms. This dual utility in human health and crop protection aligns with the broader trend of sustainable chemistry, a hot topic in both academic and industrial research.

Environmental and regulatory considerations are also paramount when working with 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid. While not classified as hazardous, its biodegradability and ecotoxicological impact are under scrutiny, especially given the increasing emphasis on green chemistry principles. Researchers are exploring catalytic methods to optimize its synthesis, reducing waste and energy consumption—a focus area in circular economy initiatives.

In summary, 2-(4-(Tert-butyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 1710293-15-4) represents a versatile and scientifically significant compound with broad applications. Its integration into drug discovery pipelines and agrochemical innovation underscores its value, while ongoing research continues to uncover new possibilities for this pyrimidine derivative. As the scientific community prioritizes molecular diversity and sustainability, this compound is poised to remain a key player in cutting-edge research.

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